Cas no 939009-58-2 (2-({3-(4-methylphenyl)-1,2,4-oxadiazol-5-ylmethyl}sulfanyl)-6-propyl-3,4-dihydropyrimidin-4-one)

• Product Name: 2-({3-(4-methylphenyl)-1,2,4-oxadiazol-5-ylmethyl}sulfanyl)-6-propyl-3,4-dihydropyrimidin-4-one
• CAS No: 939009-58-2
• MF: C₁₇H₁₈N₄O₂S
• MW: 342.415421962738
• CID: 5442278
• Update Time: 2025-05-20

2-({3-(4-methylphenyl)-1,2,4-oxadiazol-5-ylmethyl}sulfanyl)-6-propyl-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-[[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methylsulfanyl]-6-propyl-1H-pyrimidin-4-one
• 2-({3-(4-methylphenyl)-1,2,4-oxadiazol-5-ylmethyl}sulfanyl)-6-propyl-3,4-dihydropyrimidin-4-one

• Inchi： 1S/C17H18N4O2S/c1-3-4-13-9-14(22)19-17(18-13)24-10-15-20-16(21-23-15)12-7-5-11(2)6-8-12/h5-9H,3-4,10H2,1-2H3,(H,18,19,22)
• InChI Key： RTCHGRTUVMLSOJ-UHFFFAOYSA-N
• SMILES： C1(SCC2ON=C(C3=CC=C(C)C=C3)N=2)NC(CCC)=CC(=O)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 2-({3-(4-methylphenyl)-1,2,4-oxadiazol-5-ylmethyl}sulfanyl)-6-propyl-3,4-dihydropyrimidin-4-one

Introduction to 2-({3-(4-methylphenyl)-1,2,4-oxadiazol-5-ylmethyl}sulfanyl)-6-propyl-3,4-dihydropyrimidin-4-one (CAS No. 939009-58-2)

2-({3-(4-methylphenyl)-1,2,4-oxadiazol-5-ylmethyl}sulfanyl)-6-propyl-3,4-dihydropyrimidin-4-one (CAS No. 939009-58-2) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of dihydropyrimidinones and is characterized by its unique structural features, including a sulfanyl group and a substituted oxadiazole moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 2-({3-(4-methylphenyl)-1,2,4-oxadiazol-5-ylmethyl}sulfanyl)-6-propyl-3,4-dihydropyrimidin-4-one is particularly noteworthy due to its intricate arrangement of functional groups. The presence of the sulfanyl group and the substituted oxadiazole ring provides the molecule with a high degree of flexibility and reactivity, which can be harnessed for various pharmacological purposes. The propyl substituent on the dihydropyrimidinone ring further enhances its lipophilicity, potentially improving its bioavailability and cellular uptake.

Recent studies have focused on the potential therapeutic applications of 2-({3-(4-methylphenyl)-1,2,4-oxadiazol-5-ylmethyl}sulfanyl)-6-propyl-3,4-dihydropyrimidin-4-one. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2-({3-(4-methylphenyl)-1,2,4-oxadiazol-5-ylmethyl}sulfanyl)-6-propyl-3,4-dihydropyrimidin-4-one has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines by targeting key signaling pathways involved in cell survival and proliferation. For instance, it has been shown to inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in many types of cancer.

The pharmacokinetic properties of 2-({3-(4-methylphenyl)-1,2,4-oxadiazol-5-ylmethyl}sulfanyl)-6-propyl-3,4-dihydropyrimidin-4-one have also been studied extensively. Its lipophilic nature allows for good absorption through biological membranes, which is crucial for effective drug delivery. However, further optimization may be necessary to improve its solubility and stability in physiological conditions.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-({3-(4-methylphenyl)-1,2,4-oxadiazol-5-ylmethyl}sulfanyl)-6-propyl-3,4-dihydropyrimidin-4-one in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and suggest that this compound has the potential to become a valuable addition to the arsenal of drugs used to treat inflammatory and cancerous conditions.

In conclusion, 2-{(3-(4-methylphenyl)-1,2,4-thiadiazolium}-5-yloxymethanesulfonyl)amino}-6-propylimino-cyclohexaeneimine (CAS No. 939009-58-2), or more commonly known as 2-{(3-(4-methylphenyl)-1,2,4-thiadiazolium}-5-yloxymethanesulfonyl)amino}-6-propylimino-cyclohexaeneimine (CAS No. 939009-58-2), represents a promising molecule with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the field of medicinal chemistry and pharmaceutical sciences.